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Compound of Interest

Compound Name: Potassium tungstate

Cat. No.: B3029771 Get Quote

This in-depth technical guide provides a comprehensive overview of the melting point and

density of potassium tungstate (K₂WO₄). It is intended for researchers, scientists, and

professionals in drug development who require precise data and methodologies for the

characterization of this inorganic compound. This document presents quantitative data in a

structured format, details relevant experimental protocols, and includes a visual representation

of the workflow for determining these fundamental physical properties.

Core Physical Properties of Potassium Tungstate
Potassium tungstate is a white crystalline powder, also appearing as colorless crystals.[1][2] It

is known for its solubility in water and insolubility in alcohol.[1][3] The compound is hygroscopic,

meaning it readily absorbs moisture from the air.[4]

Data Presentation: Melting Point and Density
The melting point and density of potassium tungstate have been determined and are

summarized in the table below. These values are critical for various applications, including its

use as an analytical reagent, in the production of bronze, and in the refinement of tungsten.[1]

[4]
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Physical Property Value Conditions

Melting Point 921 °C (lit.)[1][3][4][5][6][7][8]

923 °C

Density 3.12 g/mL at 25 °C (lit.)[3][5][6][7][8][9]

3.12 g/cm³ at 25 °C[10]

3.11 g/cm³ at 20 °C[11]

Experimental Protocols
The following sections detail the standard methodologies for the experimental determination of

the melting point and density of an inorganic salt like potassium tungstate.

Determination of Melting Point
The melting point of a crystalline solid is a fundamental physical property used for identification

and purity assessment. For a high-melting-point inorganic compound such as potassium
tungstate, a capillary melting point apparatus is a suitable instrument.

Principle: A small, finely powdered sample is heated at a controlled rate, and the temperature

range from the first sign of melting to the complete liquefaction of the sample is recorded as the

melting point range.[12][13]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)[13][14]

Capillary tubes (sealed at one end)[15]

Mortar and pestle

Spatula

Procedure:
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Sample Preparation: A small amount of potassium tungstate is finely ground into a powder

using a mortar and pestle to ensure uniform heat distribution.[14]

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently on a hard surface, or dropped through a

long glass tube, to pack the sample into the sealed end. The sample height should be

approximately 2-3 mm.[15]

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting

point apparatus.[14]

Heating and Observation:

For a substance with a known high melting point, the apparatus can be heated rapidly to a

temperature about 20-30 °C below the expected melting point (around 890 °C for

potassium tungstate).[15]

The heating rate is then reduced to a slow and steady rate, typically 1-2 °C per minute, to

ensure thermal equilibrium between the sample, the heating block, and the thermometer.

[13]

The sample is observed through the magnifying eyepiece.

Data Recording:

The temperature at which the first droplet of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire solid sample has turned into a clear liquid is recorded

as the end of the melting range.[12]

For a pure substance, this range is typically narrow.

Determination of Density
The density of a solid can be determined by measuring its mass and volume. For a powdered

solid like potassium tungstate, the density is typically determined using a pycnometer or by

the principle of fluid displacement.
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Principle: Density is calculated as mass per unit volume (ρ = m/V). The mass is measured

using an analytical balance, and the volume can be determined by measuring the volume of a

liquid displaced by the solid.[16]

Apparatus:

Analytical balance

Pycnometer or a graduated cylinder

A liquid in which potassium tungstate is insoluble (e.g., a non-polar solvent like toluene or

kerosene, as it is soluble in water)

Spatula

Thermometer

Procedure (using a graduated cylinder):

Mass Measurement: A known mass of potassium tungstate powder is accurately weighed

using an analytical balance.

Initial Volume Measurement: A specific volume of the chosen inert liquid is measured in a

graduated cylinder. The initial volume (V₁) is recorded by reading the bottom of the

meniscus.

Displacement: The weighed potassium tungstate powder is carefully added to the liquid in

the graduated cylinder, ensuring no loss of material and no splashing of the liquid. It is

important to ensure all the powder is submerged and any air bubbles are removed.

Final Volume Measurement: The new volume of the liquid plus the submerged solid (V₂) is

recorded.

Calculation:

The volume of the potassium tungstate sample is the difference between the final and

initial volume readings (V = V₂ - V₁).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.benchchem.com/product/b3029771?utm_src=pdf-body
https://www.benchchem.com/product/b3029771?utm_src=pdf-body
https://www.benchchem.com/product/b3029771?utm_src=pdf-body
https://www.benchchem.com/product/b3029771?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The density (ρ) is then calculated by dividing the mass (m) of the sample by its volume

(V): ρ = m / V.

Temperature Control: The temperature of the liquid should be recorded as density is

temperature-dependent.[17]

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for determining the physical properties of

potassium tungstate.
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Physical Property Determination of Potassium Tungstate

Melting Point Determination

Density Determination

Start: Obtain Potassium Tungstate Sample

Prepare Sample:
Grind to fine powder

Weigh Sample (m)Load Capillary Tube
(2-3 mm height)

Heat in Apparatus
(Controlled Rate)

Observe Melting
(First liquid to full melt)

Record Melting Point Range

End: Report Physical Properties

Add Sample to Liquid
& Measure Final

Volume (V2)

Measure Initial Liquid
Volume in Graduated

Cylinder (V1)

Calculate Sample Volume
(V = V2 - V1)

Calculate Density
(ρ = m / V)

Click to download full resolution via product page

Workflow for determining physical properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3029771?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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